Cas no 827007-19-2 ((4R)-6-Methyl-4-phenylchroman-2-one)

827007-19-2 structure
Product name:(4R)-6-Methyl-4-phenylchroman-2-one
(4R)-6-Methyl-4-phenylchroman-2-one Chemical and Physical Properties
Names and Identifiers
-
- (4R)-6-Methyl-4-phenylchroman-2-one
- (4R)-3,4-Dihydro-6-methyl-4-phenyl-2H-1-benzopyran-2-one
- (4R)-6-Methyl-4-phenyl-3,4-dihydro-2H-1-benzopyran-2-one
- SUHIZPDCJOQZLN-CYBMUJFWSA-N
- DTXSID80359003
- AMY13904
- 6-methyl-4-(r)-phenyl-dihydrocumarin
- 827007-19-2
- (4R)-6-methyl-4-phenyl-3,4-dihydrochromen-2-one
- SCHEMBL5269737
-
- Inchi: InChI=1S/C16H14O2/c1-11-7-8-15-14(9-11)13(10-16(17)18-15)12-5-3-2-4-6-12/h2-9,13H,10H2,1H3
- InChI Key: SUHIZPDCJOQZLN-UHFFFAOYSA-N
- SMILES: CC1=CC=C2C(C(C3C=CC=CC=3)CC(=O)O2)=C1
Computed Properties
- Exact Mass: 238.099379685g/mol
- Monoisotopic Mass: 238.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.166
- Boiling Point: 351.1°C at 760 mmHg
- Flash Point: 146.3°C
- Refractive Index: 1.595
- PSA: 26.30000
- LogP: 3.43600
(4R)-6-Methyl-4-phenylchroman-2-one Related Literature
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Baobing Huang,Yuchuan Liu,Miao Xia,Jiugen Qiu,Zailai Xie Sustainable Energy Fuels, 2020,4, 559-570
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Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
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Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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A. Soncini,P. W. Fowler,I. Černušak,E. Steiner Phys. Chem. Chem. Phys., 2001,3, 3920-3923
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